6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 6-(4-methylphenyl)-4-methylsulfanyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H12N2OS/c1-9-3-5-10(6-4-9)12-7-13(18-2)11(8-15)14(17)16-12/h3-7H,1-2H3,(H,16,17)
• InChI Key: WVTAPXFSHYPPIT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC(=C(C(=O)N2)C#N)SC

Description

6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as MMPC, is a chemical compound that has gained significant attention in the scientific research community. This compound belongs to the pyridine family and has been studied extensively for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce the proliferation of cancer cells and induce cell death. Additionally, this compound has been found to improve cognitive function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its high yield of synthesis. This compound is also relatively stable and can be stored for long periods without degradation. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. One potential direction is to study its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of neurological disorders. While there are limitations to its use in lab experiments, the high yield of synthesis and stability of this compound make it a promising compound for future research.

Synthesis Methods

6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile can be synthesized using a multicomponent reaction of 4-methylbenzaldehyde, malononitrile, and methyl mercaptan. The reaction is carried out in the presence of a catalyst and solvent under controlled conditions. The yield of this compound obtained from this reaction is high, making it a feasible method for its synthesis.

Scientific Research Applications

6-(4-Methylphenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential applications in various fields of science. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.